1-[2-(2,4-Dioxo-1,3-oxazolidin-3-yl)ethyl]-3-(naphthalen-1-ylmethyl)urea

• IUPAC Name: 1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]-3-(naphthalen-1-ylmethyl)urea
• InChI: InChI=1S/C17H17N3O4/c21-15-11-24-17(23)20(15)9-8-18-16(22)19-10-13-6-3-5-12-4-1-2-7-14(12)13/h1-7H,8-11H2,(H2,18,19,22)
• InChI Key: WLYZNFMTEFUYQX-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=O)O1)CCNC(=O)NCC2=CC=CC3=CC=CC=C32
• Molecular Formula: C17H17N3O4
• Molecular Weight: 327.33 g/mol

Description

Oxazolidine is a five-membered heterocycle ring with the formula (CH2)3(NH)O. Oxazolidines are derivatives of the parent oxazolidine owing to the presence of substituents on carbon and/or nitrogen.

Synthesis Analysis

Oxazolidines are traditionally prepared by condensation of 2-aminoalcohols with aldehydes and ketones. The ready availability of chiral amino alcohols by reduction of amino acids enables the synthesis of chiral oxazolidines.

Molecular Structure Analysis

The molecular structure of oxazolidine consists of a five-membered ring with the formula (CH2)3(NH)O. The O atom and NH groups are not mutually bonded, in contrast to isoxazolidine.

Chemical Reactions Analysis

Oxazolidines are prone to hydrolysis, the reverse of their syntheses. Perhaps for this reason, their basicity is rarely discussed.

Physical And Chemical Properties Analysis

Oxazolidine is a colorless liquid with a density of 1.063 g/mL. It has a melting point of 90 °C and a boiling point of 200 °C.

Mechanism of Action

While the mechanism of action for the specific compound you mentioned is not available, it’s worth noting that several oxazolidine derivatives occur naturally. Some occur as post-translational modifications of proteins. Others are components of alkaloids, a few of which are highly active against some tumors.